5-Cyclopentyl-3-ethyl-1,2,4-oxadiazole

• IUPAC Name: 5-cyclopentyl-3-ethyl-1,2,4-oxadiazole
• InChI: InChI=1S/C9H14N2O/c1-2-8-10-9(12-11-8)7-5-3-4-6-7/h7H,2-6H2,1H3
• InChI Key: JFUUEGVSQBPYMP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2CCCC2
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• CAS No.: 1865239-83-3

Description

5-Cyclopentyl-3-ethyl-1,2,4-oxadiazole is an organic compound with the CAS Number: 1865239-83-3. It has a molecular weight of 166.22. It is a liquid at room temperature.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, including this compound, has gained momentum due to their versatility in drug discovery. Oxadiazoles are five-membered heterocyclic scaffolds with an oxygen and two nitrogen atoms. They constitute four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole, and 1,3,4-oxadiazole.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered heterocyclic ring system with two nitrogen atoms, one oxygen atom, and two carbon atoms.

Chemical Reactions Analysis

Oxadiazoles, including this compound, possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen. Nitrogen has been found to be a stronger hydrogen bond acceptor than oxygen.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Mechanism of Action

While the specific mechanism of action for 5-Cyclopentyl-3-ethyl-1,2,4-oxadiazole is not mentioned in the search results, it’s worth noting that oxadiazoles have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Safety and Hazards

The safety information for 5-Cyclopentyl-3-ethyl-1,2,4-oxadiazole includes several hazard statements such as H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Oxadiazoles, including 5-Cyclopentyl-3-ethyl-1,2,4-oxadiazole, have shown potential for a wide range of applications in fields such as material science, medicinal chemistry, and high energy molecules. The resistance to antibiotics has necessitated the development of new chemical entities to act against resistant microorganisms. Therefore, further refinement of 1,2,4-oxadiazole as anti-infective agents is a promising future direction.